Cas no 2228894-36-6 (1,1-difluoro-2-(1-methyl-1H-indazol-3-yl)propan-2-amine)

• Product Name: 1,1-difluoro-2-(1-methyl-1H-indazol-3-yl)propan-2-amine
• CAS No: 2228894-36-6
• MF: C₁₁H₁₃F₂N₃
• MW: 225.237828969955
• CID: 6190305
• PubChem ID: 165648090
• Update Time: 2025-06-30

1,1-difluoro-2-(1-methyl-1H-indazol-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-(1-methyl-1H-indazol-3-yl)propan-2-amine
• 2228894-36-6
• EN300-1945603

• Inchi： 1S/C11H13F2N3/c1-11(14,10(12)13)9-7-5-3-4-6-8(7)16(2)15-9/h3-6,10H,14H2,1-2H3
• InChI Key： WWYMQAIUBDCBCD-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C2C=CC=CC=2N(C)N=1)N)F

Computed Properties

• Exact Mass: 225.10775375g/mol
• Monoisotopic Mass: 225.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 1,1-difluoro-2-(1-methyl-1H-indazol-3-yl)propan-2-amine

1,1-Difluoro-2-(1-Methyl-1H-Indazol-3-Yl)Propan-2-Amine: A Comprehensive Overview

The compound with CAS No. 2228894-36-6, known as 1,1-difluoro-2-(1-methyl-1H-indazol-3-yl)propan-2-amine, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of indazole, a heterocyclic aromatic compound, and incorporates a difluorinated propanamine moiety, which contributes to its distinct chemical characteristics.

Indazoles are a class of compounds that have been extensively studied for their biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The presence of the indazole ring in 1,1-difluoro-2-(1-methyl-1H-indazol-3-yl)propan-2-amine suggests that this compound may exhibit similar or enhanced bioactivity compared to its parent structure. Recent studies have highlighted the importance of fluorine substitution in modulating the pharmacokinetic properties of indazole derivatives, making this compound a promising candidate for further investigation.

The synthesis of 1,1-difluoro-2-(1-methyl-1H-indazol-3-yl)propan-2-amine involves a multi-step process that typically begins with the preparation of the indazole core. This is followed by functionalization at the 3-position of the indazole ring to introduce the difluorinated propanamine group. The use of advanced synthetic techniques, such as microwave-assisted synthesis or catalytic methods, has significantly improved the efficiency and yield of this process. Researchers have also explored the use of alternative fluorinating agents to optimize the synthesis further.

One of the most intriguing aspects of 1,1-difluoro-2-(1-methyl-1H-indazol-3-yl)propan-2-amine is its potential as a therapeutic agent. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against various enzymes and receptors associated with inflammatory diseases and cancer. For instance, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Additionally, its ability to modulate signaling pathways such as the MAPK/ERK pathway suggests its potential role in anticancer therapy.

The incorporation of fluorine atoms in the structure of 1,1-difluoro... has been shown to enhance its pharmacokinetic properties, including bioavailability and metabolic stability. Fluorine substitution can also influence the compound's lipophilicity and solubility, which are critical factors for drug delivery. Recent research has focused on understanding how these properties can be fine-tuned to maximize therapeutic efficacy while minimizing adverse effects.

In terms of applications beyond pharmacology, 1,1-difluoro... has shown promise in materials science due to its unique electronic properties. Its ability to act as a π-conjugated system makes it a potential candidate for use in organic electronics and optoelectronic devices. Researchers have explored its use in light-emitting diodes (LEDs) and photovoltaic cells, where its electronic characteristics could contribute to improved device performance.

Despite its potential benefits, there are challenges associated with the development and commercialization of CAS No. 2228894... One major concern is its stability under physiological conditions. Studies have shown that certain fluorinated compounds may undergo hydrolysis or metabolic degradation, which could limit their efficacy in vivo. Addressing these stability issues through structural modifications or formulation strategies will be crucial for advancing this compound into clinical trials.

In conclusion, CAS No. 2228894..., or 1,..., represents a significant advancement in the field of organic chemistry with diverse applications ranging from drug discovery to materials science. Its unique structure and functional groups provide a foundation for exploring novel therapeutic strategies and technological innovations. As research continues to uncover its full potential, this compound is poised to make a substantial impact across multiple disciplines.